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Compound of Interest

Compound Name: 9,9-Dimethylxanthene

Cat. No.: B1361183 Get Quote

An In-Depth Technical Guide to 9,9-Dimethylxanthene: Properties, Synthesis, and

Applications

Introduction
9,9-Dimethylxanthene, a heterocyclic organic compound, serves as a pivotal building block in

synthetic and medicinal chemistry.[1][2] Its rigid xanthene backbone, combined with the gem-

dimethyl substitution at the C9 position, imparts unique structural and electronic properties that

are highly sought after in the development of advanced materials and complex molecular

architectures.[1][3] This guide provides a comprehensive overview of 9,9-Dimethylxanthene,

including its core properties, a detailed synthesis protocol, and its significant applications in

catalysis and materials science, with a focus on its relevance to drug discovery and

development professionals.

Core Properties and Characterization
9,9-Dimethylxanthene is typically a white to light yellow crystalline solid.[4] Its fundamental

properties are crucial for its application in various synthetic procedures. The compound is

identified by the CAS Number: 19814-75-6.[5]
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Property Value Source(s)

CAS Number 19814-75-6 [2][5]

Molecular Formula C₁₅H₁₄O [5]

Molecular Weight 210.27 g/mol [2][5]

Appearance

Colorless needle-like crystals

or white/light yellow crystalline

powder

[4]

Melting Point 35-38 °C (lit.) [6][7]

Boiling Point 114-115 °C at 0.6 mmHg (lit.) [6][7]

Solubility

Insoluble in water; Soluble in

organic solvents like benzene,

toluene, and dichloromethane.

[7]

InChI Key
MTVNAPYHLASOSX-

UHFFFAOYSA-N
[5][6]

Canonical SMILES CC1(C)c2ccccc2Oc3ccccc13 [5][6]

Synthesis Protocol: A Mechanistic Approach
The preparation of 9,9-Dimethylxanthene is commonly achieved through the reaction of

diphenyl ether with n-butyllithium, followed by quenching with acetone.[8] This procedure

leverages the ortho-directing nature of the ether group to facilitate selective lithiation.

Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/376973
https://pubchem.ncbi.nlm.nih.gov/compound/9_9-Dimethylxanthene
https://pubchem.ncbi.nlm.nih.gov/compound/9_9-Dimethylxanthene
https://www.sigmaaldrich.com/JP/ja/product/aldrich/376973
https://pubchem.ncbi.nlm.nih.gov/compound/9_9-Dimethylxanthene
https://www.thermofisher.com/order/catalog/product/H27340.06
https://www.sigmaaldrich.com/JP/ja/product/aldrich/376973
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0783558.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/376973
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0783558.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0783558.htm
https://pubchem.ncbi.nlm.nih.gov/compound/9_9-Dimethylxanthene
https://www.sigmaaldrich.com/JP/ja/product/aldrich/376973
https://pubchem.ncbi.nlm.nih.gov/compound/9_9-Dimethylxanthene
https://www.sigmaaldrich.com/JP/ja/product/aldrich/376973
https://www.benchchem.com/product/b1361183?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/9-9-dimethyl-9h-xanthene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Core Reaction

Work-up & Purification

1. Add Diphenyl Ether (1.7g, 10 mmol) and Anhydrous THF (50ml) to Schlenk flask.

2. Cool reaction mixture to -78°C in a low-temperature bath.

3. Add n-Butyllithium (8ml, 20 mmol, 2.5M) dropwise via syringe.

4. Stir at -78°C for 3 hours.

5. Add Acetone (0.58g, 10 mmol) dropwise.

6. Quench reaction with water (20ml).

7. Separate the organic phase.

8. Concentrate under reduced pressure.

9. Purify crude product by column chromatography.

Final Product:
9,9-Dimethylxanthene

(Light yellow solid, ~85% yield)

Click to download full resolution via product page

Caption: Synthesis workflow for 9,9-Dimethylxanthene.
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Step-by-Step Methodology
Reaction Setup: To a 100ml Schlenk flask under an inert atmosphere, add diphenyl ether

(1.7g, 10 mmol) and 50ml of anhydrous tetrahydrofuran (THF).[8] The use of a Schlenk flask

and anhydrous solvent is critical to prevent quenching of the highly reactive organolithium

reagent by atmospheric moisture or water.

Cooling: Place the reaction flask in a low-temperature bath and cool the solution to -78°C

(typically a dry ice/acetone bath).[8] This low temperature is essential to control the

exothermic lithiation reaction and prevent unwanted side reactions.

Lithiation: Stir the solution and add n-butyllithium (8ml of a 2.5M solution, 20 mmol) dropwise

using a syringe.[8] The n-butyllithium acts as a strong base, deprotonating the diphenyl ether

at the positions ortho to the oxygen atom.

Reaction Time: Allow the reaction to stir at -78°C for 3 hours to ensure complete lithiation.[8]

Electrophilic Quench: Add acetone (0.58g, 10 mmol) dropwise to the reaction mixture. The

lithiated intermediate acts as a nucleophile, attacking the electrophilic carbonyl carbon of

acetone. A subsequent intramolecular cyclization yields the xanthene core.

Quenching and Extraction: Add 20ml of water to quench any remaining organolithium

species.[8] Separate the organic phase.

Purification: Concentrate the organic phase under reduced pressure. The resulting crude

product is then purified by column chromatography to yield 9,9-Dimethylxanthene as a light

yellow solid with a typical yield of around 85%.[8]

Characterization: The structure of the final product is confirmed using ¹H-NMR and ¹³C-NMR

spectroscopy.[8][9]

Key Applications in Research and Development
9,9-Dimethylxanthene is not merely a laboratory curiosity; it is a foundational scaffold for

creating high-value chemical entities with broad applications.
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The most prominent application of 9,9-Dimethylxanthene is as a precursor to the widely used

bidentate phosphine ligand, 4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene, commonly

known as Xantphos.[10][11][12]

Causality: The xanthene backbone of Xantphos creates a large, well-defined "bite angle" for

the two phosphorus atoms. This specific geometry is crucial for stabilizing catalytic metal

centers (like palladium) and promoting efficient reductive elimination in cross-coupling

reactions.

Applications: Xantphos is a ligand of choice for palladium-catalyzed reactions such as

Suzuki and Buchwald-Hartwig amination, which are fundamental transformations in

pharmaceutical synthesis.[11][12]

Applications in Drug Discovery

9,9-Dimethylxanthene
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Caption: Role of 9,9-Dimethylxanthene in catalysis.

Materials Science and Electronics
The rigid and fluorescent nature of the xanthene core makes 9,9-Dimethylxanthene and its

derivatives valuable in materials science.[3][13]

Organic Light-Emitting Diodes (OLEDs): Its derivatives are used as organic light-emitting

materials due to high fluorescence quantum yields.[13]

Fluorescent Probes & Sensors: The compound serves as a building block for developing

fluorescent probes used in biological imaging and chemical sensors for detecting specific

analytes.[13][14]

Medicinal Chemistry Scaffold
Xanthene derivatives exhibit a wide spectrum of biological activities, including antimicrobial,

antiviral, and anti-inflammatory properties.[15][16][17] The 9,9-dimethylxanthene scaffold

provides a structurally rigid and synthetically versatile starting point for developing novel

therapeutic agents.[1][15] Researchers have used this core to create compounds evaluated for

antimalarial and bronchodilator effects.[15]

Safety and Handling
While 9,9-Dimethylxanthene does not have reports of acute toxicity under normal operating

conditions, standard laboratory safety protocols should be strictly followed.

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and eye

protection to avoid contact with skin and eyes.

Handling: Handle in a well-ventilated area to avoid inhaling dust.

Storage: Store in a cool, dry place away from incompatible materials.

Conclusion
9,9-Dimethylxanthene is a versatile and indispensable chemical building block. Its well-

defined properties and straightforward synthesis make it accessible, while its rigid framework
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provides the foundation for high-performance ligands like Xantphos, advanced electronic

materials, and novel pharmaceutical candidates. For researchers in drug development, a

thorough understanding of this compound's chemistry and applications is key to leveraging its

full potential in constructing the complex molecular architectures required for next-generation

therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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